AZ7550
AZ7550
AZ7550 is a circulating active metabolite of AZD9291 and can reduce the activity of IGF1R with an IC50 of 1.6 μM.
Brand Name:
Vulcanchem
CAS No.:
1421373-99-0
VCID:
VC0006667
InChI:
InChI=1S/C27H31N7O2/c1-6-26(35)30-21-15-22(25(36-5)16-24(21)33(3)14-13-28-2)32-27-29-12-11-20(31-27)19-17-34(4)23-10-8-7-9-18(19)23/h6-12,15-17,28H,1,13-14H2,2-5H3,(H,30,35)(H,29,31,32)
SMILES:
CNCCN(C)C1=CC(=C(C=C1NC(=O)C=C)NC2=NC=CC(=N2)C3=CN(C4=CC=CC=C43)C)OC
Molecular Formula:
C₂₇H₃₁N₇O₂
Molecular Weight:
485.58
AZ7550
CAS No.: 1421373-99-0
Inhibitors
VCID: VC0006667
Molecular Formula: C₂₇H₃₁N₇O₂
Molecular Weight: 485.58
| CAS No. | 1421373-99-0 |
|---|---|
| Product Name | AZ7550 |
| Molecular Formula | C₂₇H₃₁N₇O₂ |
| Molecular Weight | 485.58 |
| IUPAC Name | N-[4-methoxy-5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]-2-[methyl-[2-(methylamino)ethyl]amino]phenyl]prop-2-enamide |
| Standard InChI | InChI=1S/C27H31N7O2/c1-6-26(35)30-21-15-22(25(36-5)16-24(21)33(3)14-13-28-2)32-27-29-12-11-20(31-27)19-17-34(4)23-10-8-7-9-18(19)23/h6-12,15-17,28H,1,13-14H2,2-5H3,(H,30,35)(H,29,31,32) |
| Standard InChIKey | ZROCWKZRGJYPTG-UHFFFAOYSA-N |
| SMILES | CNCCN(C)C1=CC(=C(C=C1NC(=O)C=C)NC2=NC=CC(=N2)C3=CN(C4=CC=CC=C43)C)OC |
| Description | AZ7550 is a circulating active metabolite of AZD9291 and can reduce the activity of IGF1R with an IC50 of 1.6 μM. |
| Reference | [1]. Finlay MR, et al. Discovery of a potent and selective EGFR inhibitor (AZD9291) of both sensitizing and T790M resistance mutations that spares the wild type form of the receptor. J Med Chem. 2014 Oct 23;57(20):8249-67. |
| PubChem Compound | 71496459 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume